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Compound of Interest

Compound Name: C16 Galactosylceramide

Cat. No.: B1245812

C16 Galactosylceramide Technical Support
Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the stability and long-term storage of C16
Galactosylceramide (GalCer(d18:1/16:0)).

Frequently Asked Questions (FAQSs)

Q1: What are the recommended long-term storage conditions for C16 Galactosylceramide?

For optimal stability, C16 Galactosylceramide should be stored at -20°C.[1][2] When stored as
a solid under these conditions, it is stable for at least one to over four years.[1][2][3][4]

Q2: How should | store C16 Galactosylceramide once it is dissolved in a solvent?

While specific stability data for C16 Galactosylceramide in solution is not extensively provided
in the search results, general practice for lipids is to store solutions at -20°C or -80°C. It is
advisable to use the solution as fresh as possible. For longer-term storage in solution, it is
recommended to aliquot the solution into smaller volumes to avoid repeated freeze-thaw
cycles, which can lead to degradation. The choice of solvent is also crucial;
Chloroform:Methanol (2:1) is a common solvent system for dissolving C16
Galactosylceramide.[3][4]
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Q3: Is C16 Galactosylceramide sensitive to light or air?

According to supplier information, C16 Galactosylceramide is not light-sensitive.[1][2]
However, as with many lipids, prolonged exposure to air and potential oxidation can be a
concern. It is good laboratory practice to store it under an inert atmosphere (e.g., argon or
nitrogen) if possible, especially for long-term storage.

Q4: What are the signs of degradation of C16 Galactosylceramide?

Visual signs of degradation can include discoloration of the solid material or the presence of
particulate matter in solutions. Analytically, degradation can be monitored by techniques such
as thin-layer chromatography (TLC) or mass spectrometry, which can reveal the presence of
impurities or breakdown products. A common degradation pathway for galactosylceramides
involves the de-acylation to galactosylsphingosine (psychosine).[5]
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Issue Possible Cause

Recommended Solution

Difficulty Dissolving C16

_ Improper solvent selection.
Galactosylceramide

C16 Galactosylceramide is
soluble in a
Chloroform:Methanol (2:1)
mixture.[3][4] Ensure you are
using the correct solvent
system. Gentle warming and
vortexing can aid in
solubilization.

Inconsistent Experimental Potential degradation of C16

Results Galactosylceramide stock.

Verify the storage conditions
and age of your stock. If
degradation is suspected, it is
recommended to use a fresh
vial. You can assess the purity
of your current stock using

TLC or mass spectrometry.

] ] o Presence of impurities or
Unexpected Biological Activity ]
degradation products.

Psychosine, a de-acylated
derivative of
galactosylceramide, is
cytotoxic.[6] If you observe
unexpected cytotoxicity, it may
be due to the presence of
psychosine. Ensure the purity
of your C16
Galactosylceramide is >99%.

[1](2]

Data Presentation

Table 1: Physical and Chemical Properties of C16 Galactosylceramide
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Property Value Reference

Molecular Formula C40H77NO8 [1112114]

Formula Weight 700.041 g/mol [1][2]

Purity >99% [1][2]

Form Solid/Powder [3114]

Solubility Chloroform:Methanol (2:1) [3][4]
Table 2: Storage and Stability of C16 Galactosylceramide

Recommendation/Informatio
Parameter Reference

n

Storage Temperature

-20°C

[1](2]

Stability (Solid)

1 year to > 4 years

[1102][31[4]

Light Sensitive

No

[1]2]

Hygroscopic

No

[1](2]

Experimental Protocols

Protocol 1: Preparation of a C16 Galactosylceramide Stock Solution

o Materials:

o C16 Galactosylceramide (solid)

o

[¢]

[¢]

[e]

Chloroform (HPLC grade)
Methanol (HPLC grade)
Glass vial with a PTFE-lined cap

Argon or nitrogen gas (optional)
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e Procedure:

. Allow the vial of C16 Galactosylceramide to equilibrate to room temperature before

opening to prevent condensation.

. Weigh the desired amount of C16 Galactosylceramide in a clean glass vial.

. Prepare a 2:1 (v/v) solution of chloroform and methanol.

. Add the appropriate volume of the chloroform:methanol solvent to the vial to achieve the

desired concentration.

. Cap the vial tightly and vortex until the solid is completely dissolved. Gentle warming in a

water bath may be used if necessary.

. (Optional) Flush the headspace of the vial with argon or nitrogen gas before sealing to

minimize oxidation.

. Store the stock solution at -20°C.

Protocol 2: Assessment of C16 Galactosylceramide Purity by Thin-Layer Chromatography
(TLC)

o Materials:

[e]

[¢]

o

[e]

(¢]

C16 Galactosylceramide solution

TLC plate (silica gel)

Developing solvent (e.g., Chloroform:Methanol:Water, 65:25:4, v/v/v)

Visualization reagent (e.g., primuline spray or iodine vapor)

TLC developing chamber

e Procedure:

1. Spot a small amount of the C16 Galactosylceramide solution onto the TLC plate.
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2. Allow the spot to dry completely.

3. Place the TLC plate in a developing chamber containing the developing solvent.
4. Allow the solvent front to migrate up the plate until it is about 1 cm from the top.
5. Remove the plate from the chamber and mark the solvent front.

6. Allow the plate to dry completely.

7. Visualize the spots using a suitable reagent. A single spot indicates high purity, while the
presence of multiple spots suggests degradation or impurities.

Visualizations
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Experimental Workflow for C16 Galactosylceramide Handling

Storage

Store at -20°C
in original vial

Solution Preparation

Equilibrate to
Room Temperature

:

Weigh desired amount

l

Dissolve in
Chloroform:Methanol (2:1)

l

Aliquot into smaller volumes

Experinxantation

Use in experiments

Post-ExGeriment

Store aliquots at -20°C

Click to download full resolution via product page

Caption: Workflow for handling and preparation of C16 Galactosylceramide.
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Simplified Degradation Pathway of Galactosylceramide

C16 Galactosylceramide

De-acylation De-acylation
Galactosylsphingosine Fatty Acid
(Psychosine) (Palmitic Acid)

Click to download full resolution via product page

Caption: Degradation of C16 Galactosylceramide to Psychosine.
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Troubleshooting Logic for Inconsistent Results

Inconsistent
Experimental Results

i

Storage conditions
correct (-20°C)?

/

Stock within

recommended stability period?

Proper handling
(e.g., limited freeze-thaw)?

Assess purity
(TLC, MS)?

Degraded

Review experlmental
protocol for other errors

Click to download full resolution via product page

No
No

Use a fresh
vial of C16 GalCer

Caption: Troubleshooting inconsistent experimental results.

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [C16 Galactosylceramide stability and long-term storage
conditions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1245812#c16-galactosylceramide-stability-and-long-
term-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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